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Compound of Interest

Compound Name: Sgc-cbp30

Cat. No.: B15604191

Technical Support Center: SGC-CBP30

This guide provides detailed information on the solubility and stock solution preparation of
SGC-CBP30, a potent and selective CBP/p300 bromodomain inhibitor. It includes quantitative
data, step-by-step protocols, and troubleshooting advice for researchers.

Frequently Asked Questions (FAQSs)

Q1: What is SGC-CBP30? Al: SGC-CBP30 is a potent and selective small molecule inhibitor
of the bromodomains of CREB-binding protein (CBP) and the E1A binding protein p300.[1][2] It
is widely used in epigenetics and cancer research to study the role of these transcriptional co-
activators.[3]

Q2: In which solvents is SGC-CBP30 soluble? A2: SGC-CBP30 is highly soluble in DMSO and
ethanol.[4] It has limited solubility in aqueous media.[5] For cell culture experiments, a
concentrated stock in DMSO is typically diluted into the aqueous culture medium immediately
before use.[5]

Q3: How should | store SGC-CBP307? A3: The solid, crystalline form of SGC-CBP30 should be
stored at +4°C or -20°C, protected from direct light, and preferably with a desiccant for long-
term storage.[1][5] Stock solutions in DMSO should be aliquoted and stored at -20°C for up to
one year or -80°C for up to two years to minimize freeze-thaw cycles.[5][6]
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Q4: What is the molecular weight of SGC-CBP307? A4: The molecular weight of SGC-CBP30 is
509.04 g/mol .[4]

Solubility Data

The solubility of SGC-CBP30 can vary based on the solvent, temperature, and method of
dissolution. The following table summarizes solubility data from various sources.

Maximum Maximum
Solvent Concentration Concentration Notes
(Molarity) (Mass/Volume)
Solubility is
significantly impacted
by moisture; using
DMSO <19 mMto 196.44 >20.05 mg/mL to 100 fresh, anhydrous
mM mg/mL DMSO is critical.[2][6]
Warming and
sonication can aid
dissolution.[6][7]
Ultrasonic assistance
=>25.7 mg/mL to 100 may be required to
Ethanol < 9.8 mM to 100 mM
mg/mL achieve higher
concentrations.[3][7]
Data is conflicting.
Generally considered
Water Low / Insoluble >4.67 mg/mL to have low agueous

solubility.[2][5]
Sonication may be
required.[3][7]

Experimental Protocol: Stock Solution Preparation

This protocol provides a standard method for preparing a 10 mM stock solution of SGC-CBP30
in DMSO.
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Materials:

e SGC-CBP30 (solid powder, MW: 509.04 g/mol )

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

o Calibrated balance and appropriate weighing tools
» Vortex mixer

» Ultrasonic water bath (optional, but recommended)
Procedure:

o Equilibrate: Allow the vial of SGC-CBP30 to warm to room temperature before opening to
prevent condensation.

o Weigh: Carefully weigh out 1 mg of SGC-CBP30 powder and transfer it to a sterile
microcentrifuge tube.

e Add Solvent: Add 196.5 pL of anhydrous DMSO to the tube containing the 1 mg of SGC-
CBP30.[5] This will yield a final concentration of 10 mM.

e Dissolve:

o

Vortex the solution vigorously for 1-2 minutes.

[¢]

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10
minutes.[7]

[¢]

Gentle warming to 37°C for 10 minutes can also aid dissolution.[7]

[¢]

Visually inspect the solution against a light source to ensure there are no visible
particulates.

» Aliquot and Store:
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o Once fully dissolved, divide the stock solution into smaller, single-use working aliquots in
sterile tubes. This prevents degradation from repeated freeze-thaw cycles.[5][6]

o Store the aliquots at -20°C or -80°C.

Start: Equilibrate SGC-CBP30
to Room Temperature

Weigh 1 mg of
SGC-CBP30 Powder

Add 196.5 L of
Anhydrous DMSO

l

Aid Dissolution:
Vortex / Sonicate / Warm

Is Compound
Fully Dissolved?

Yes

Aliquot into
Single-Use Volumes

Store at -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for preparing SGC-CBP30 stock solution.
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Problem

Possible Cause

Recommended Solution

Precipitate forms after adding

to aqueous media.

Low aqueous solubility of
SGC-CBP30.

Ensure the final concentration
of the organic solvent (e.g.,
DMSO) in the cell culture
medium is very low (typically
<0.1%) to maintain solubility.[5]
Add the stock solution to the
medium with vigorous mixing,

immediately before use.

Compound fails to dissolve

completely in DMSO.

1. The concentration is too
high.2. The DMSO has
absorbed moisture.3.

Insufficient mixing.

1. Re-check your calculations.
Do not exceed the maximum
solubility limits.2. Use a fresh,
unopened bottle of anhydrous
or molecular-sieve dried
DMSO.[2][6]3. Use an
ultrasonic bath and/or warm
the solution to 37°C to facilitate

dissolution.[7]

Inconsistent experimental

results between batches.

1. Degradation of the stock
solution due to improper
storage.2. Batch-to-batch
variability in compound purity

or hydration state.

1. Always aliquot stock
solutions to avoid repeated
freeze-thaw cycles.[5][6]
Prepare fresh stock solutions
periodically.2. Refer to the
batch-specific Certificate of
Analysis for the precise
molecular weight and purity,
and adjust calculations

accordingly.[4]

Cell toxicity observed at

working concentrations.

The concentration of the
organic solvent
(DMSO/Ethanol) is too high.

Prepare a more concentrated
stock solution so that a smaller
volume is needed for the final
dilution into your experimental
medium. Ensure the final
solvent concentration does not

exceed levels toxic to your
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specific cell line (usually
<0.1%).[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SGC-CBP30 solubility and stock solution preparation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15604191#sgc-cbp30-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

